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Compound of Interest

Compound Name: Di-n-octyldichlorosilane

Cat. No.: B032779

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of Di-n-octyldichlorosilane, including detailed operational and disposal
plans to ensure a secure laboratory environment.

Di-n-octyldichlorosilane (C16H34Cl2Si) is a corrosive and water-reactive organochlorosilane
liquid.[1] It is crucial to handle this chemical with appropriate safety measures to prevent severe
skin burns, eye damage, and respiratory tract irritation.[1] Adherence to the following protocols
will minimize risks and ensure the integrity of your research.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key hazard information and physical
properties of Di-n-octyldichlorosilane.
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Property Value Reference

Physical State Liquid [1]

Skin Corrosion/Irritation,
GHS Hazard Class Category 1B; Serious Eye [1]
Damage, Category 1

Signal Word Danger [1]

H314: Causes severe skin
Hazard Statements [1]
burns and eye damage

Density 0.936 g/mL at 25 °C

Flash Point 110 °C (230 °F)

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of Personal Protective Equipment (PPE) are non-negotiable
when handling Di-n-octyldichlorosilane. The following table outlines the minimum required
PPE.
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Specifications & Best

Body Part Required PPE _
Practices
Inspect gloves for any signs of
. Neoprene or nitrile rubber degradation or puncture before
gloves use. Change gloves
immediately if contaminated.
Contact lenses should not be
Chemical goggles and a face worn. The comblnatlor-l of
Eyes & Face shield goggles and a face shield
provides maximum protection
against splashes.
Wear a suitable protective suit
Body Chemical-resistant lab coat or to prevent skin contact. Ensure

suit

clothing is fully buttoned or
Zipped.

Respiratory

NIOSH-certified combination
organic vapor/acid gas (yellow

cartridge) respirator

Use in a well-ventilated area,
preferably within a chemical
fume hood.[1]

Feet

Closed-toe, chemical-resistant

shoes

Ensure shoes cover the entire

foot.

Operational Protocol: Step-by-Step Handling

Procedure

This protocol provides a systematic approach to safely handle Di-n-octyldichlorosilane from

preparation to the completion of your experimental work.

1. Preparation and Engineering Controls:

o Ensure a safety shower and emergency eyewash station are readily accessible and have

been tested within the last month.[1]
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o Work exclusively in a well-ventilated area, with all handling of Di-n-octyldichlorosilane
performed inside a certified chemical fume hood.[1]

e Remove all water and incompatible materials, such as acids, alcohols, and oxidizing agents,
from the immediate work area.[1]

2. Donning PPE:

o Before handling the chemical, put on all required PPE as specified in the table above.
3. Handling the Chemical:

e Ground and bond the container and receiving equipment to prevent static discharge.
» Use only non-sparking tools.

» Avoid all eye and skin contact and do not breathe vapors or mists.[1]

o Keep the container tightly closed when not in use.[1]

4. Post-Handling:

» Thoroughly wash hands and any exposed skin with mild soap and water after handling, even
if no direct contact occurred.[1]

e Wash contaminated clothing before reuse.[1]

Spill Management Workflow

In the event of a spill, a swift and organized response is critical. The following workflow diagram
outlines the necessary steps.

Immediate Actions Spil Containment & Cleanp ~~~ Fiaseps
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Click to download full resolution via product page
Caption: Workflow for handling a Di-n-octyldichlorosilane spill.

Disposal Plan: Responsible Waste Management

Proper disposal of Di-n-octyldichlorosilane and any contaminated materials is essential to
protect the environment and comply with regulations.

Waste Collection: Collect waste Di-n-octyldichlorosilane and any contaminated materials
(e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container.

o Disposal Method: The recommended method of disposal is incineration.[1]

» Regulatory Compliance: Dispose of the waste in a safe manner in accordance with all local,
state, and federal regulations.[1] Contact your institution's environmental health and safety
(EHS) department for specific guidance on licensed waste disposal facilities.

e Environmental Protection: Avoid release to the environment.[1]

By adhering to these safety protocols and operational plans, you can confidently and safely
incorporate Di-n-octyldichlorosilane into your research endeavors, fostering a culture of
safety and responsibility within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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